1-[2-(3-Bromo-phenyl)-ethyl]-3,3-difluoro-piperidine
CAS No.:
Cat. No.: VC13695145
Molecular Formula: C13H16BrF2N
Molecular Weight: 304.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H16BrF2N |
|---|---|
| Molecular Weight | 304.17 g/mol |
| IUPAC Name | 1-[2-(3-bromophenyl)ethyl]-3,3-difluoropiperidine |
| Standard InChI | InChI=1S/C13H16BrF2N/c14-12-4-1-3-11(9-12)5-8-17-7-2-6-13(15,16)10-17/h1,3-4,9H,2,5-8,10H2 |
| Standard InChI Key | JJOFWBMVQPMDNP-UHFFFAOYSA-N |
| SMILES | C1CC(CN(C1)CCC2=CC(=CC=C2)Br)(F)F |
| Canonical SMILES | C1CC(CN(C1)CCC2=CC(=CC=C2)Br)(F)F |
Introduction
1-[2-(3-Bromo-phenyl)-ethyl]-3,3-difluoro-piperidine is a chemical compound with the CAS number 2301068-57-3. It has a molecular formula of C13H16BrF2N and a molecular weight of approximately 304.17 g/mol . This compound is part of a broader class of organic molecules that incorporate both fluorine and bromine, which are halogens known for their ability to significantly influence the chemical and biological properties of compounds.
Synthesis and Preparation
The synthesis of 1-[2-(3-Bromo-phenyl)-ethyl]-3,3-difluoro-piperidine typically involves multi-step organic reactions. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds often require careful selection of reagents and conditions to ensure the desired substitution patterns and functional group transformations.
Potential Applications and Biological Activity
While specific biological activity data for 1-[2-(3-Bromo-phenyl)-ethyl]-3,3-difluoro-piperidine are not readily available, compounds with similar structures have shown potential in various fields, including pharmaceuticals and materials science. The presence of fluorine and bromine can impart unique properties that might be beneficial in drug development or other applications where halogenated compounds are valued.
Safety and Handling
Handling 1-[2-(3-Bromo-phenyl)-ethyl]-3,3-difluoro-piperidine requires adherence to standard safety protocols for organic chemicals. This includes wearing protective gear, working in a well-ventilated area, and following proper disposal procedures. Detailed safety data sheets (SDS) are available for similar compounds, which provide comprehensive information on handling, storage, and emergency procedures .
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